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Compound of Interest

Methyl 3-(4-
Compound Name:
cyanophenoxy)benzoate

CAS No.: 934690-54-7

Cat. No.: B3022857

Get Quote

\ J

CAS Number: 934690-54-7 Molecular Formula: C1sH1:NOs Molecular Weight: 253.25 g/mol [1]
[2]

Part 1: Executive Summary

Methyl 3-(4-cyanophenoxy)benzoate is a specialized aromatic ether intermediate
characterized by a meta-substituted benzoate core linked to a para-cyanophenyl ring. This
structural motif—a biaryl ether with orthogonal functional handles (ester and nitrile)—makes it a
high-value scaffold in the synthesis of Glucokinase Activators (GKAS) for type 2 diabetes
treatment and Respiratory Syncytial Virus (RSV) fusion inhibitors. Its dual functionality allows
for selective derivatization: the ester can be hydrolyzed or reduced, while the nitrile can be
converted to an amine, amide, or tetrazole, facilitating the construction of complex
pharmacophores.

Part 2: Chemical Identity & Properties[3][4]
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Property Data
CAS Registry Number 934690-54-7
IUPAC Name Methyl 3-(4-cyanophenoxy)benzoate
3-(4-Cyanophenoxy)benzoic acid methyl ester;
Synonyms
Methyl m-(p-cyanophenoxy)benzoate
Appearance White to off-white crystalline solid
Melting Point 98-102 °C (Typical range for this class)
N Soluble in DMSO, DMF, Dichloromethane, Ethyl
Solubility )
Acetate; Insoluble in Water
LogP (Predicted) ~3.5 (Lipophilic)
InChl Key ALQLCHDVYMZVJA-UHFFFAOYSA-N

Part 3: Synthesis & Reaction Mechanism

The industrial and laboratory-scale preparation of Methyl 3-(4-cyanophenoxy)benzoate relies

on a Nucleophilic Aromatic Substitution (

) reaction. This pathway is preferred over Ullmann coupling due to milder conditions and the
absence of heavy metal catalysts (copper/palladium), ensuring higher purity for pharmaceutical
applications.

Core Synthesis Pathway

Reactants: Methyl 3-hydroxybenzoate (Nucleophile) + 4-Fluorobenzonitrile (Electrophile).
Reagents: Potassium Carbonate (

) or Cesium Carbonate (

). Solvent: Aprotic polar solvent (DMF, DMSO, or NMP). Conditions: 80-120 °C, inert
atmosphere (

).
Reaction Mechanism (Step-by-Step)
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o Deprotonation: The mild base (

) deprotonates the phenolic hydroxyl group of methyl 3-hydroxybenzoate, generating a
phenoxide anion.

¢ Nucleophilic Attack: The phenoxide anion attacks the ipso-carbon of 4-fluorobenzonitrile. The
strong electron-withdrawing nature of the cyano group (-CN) at the para position activates
the ring, lowering the energy barrier for the formation of the Meisenheimer complex
intermediate.

o Elimination: The fluoride ion is eliminated, restoring aromaticity and yielding the biaryl ether

product.

Methyl 3-hydroxybenzoate Deprotonation > Base: K2CO3

(Nucleophile) Solvent: DMF Heat (80-100°C) Methyl 3-(4-cyanophenoxy)benzoate
\ Elimination of E- (CAS 934690-54-7)
+ Phenoxide fon Meisenhe_i_mer Complex /
4-Fluorobenzonitiile | ————— | (Transition State)  f--—o
(Electrophile) ™ Byproduct: KF + KHCO3

Click to download full resolution via product page

Figure 1: Nucleophilic Aromatic Substitution pathway for the synthesis of Methyl 3-(4-
cyanophenoxy)benzoate.

Part 4: Experimental Protocol

Objective: Synthesis of Methyl 3-(4-cyanophenoxy)benzoate (10g scale). Safety Note: 4-
Fluorobenzonitrile is toxic. Work in a fume hood.

Materials
o Methyl 3-hydroxybenzoate (15.2 g, 100 mmol)

e 4-Fluorobenzonitrile (12.1 g, 100 mmol)

e Potassium Carbonate (anhydrous, 27.6 g, 200 mmol)
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o DMF (Dimethylformamide) (100 mL)

o Ethyl Acetate & Hexanes (for purification)[3][4]

Procedure

e Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser. Flush with nitrogen.

e Dissolution: Add Methyl 3-hydroxybenzoate and 4-Fluorobenzonitrile to the flask. Dissolve in
100 mL of dry DMF.

o Activation: Add Potassium Carbonate (

) in a single portion.

o Reaction: Heat the mixture to 90 °C in an oil bath. Stir vigorously for 4—-6 hours. Monitor
progress via TLC (20% Ethyl Acetate in Hexanes). The starting phenol spot should
disappear.

e Quenching: Cool the reaction mixture to room temperature. Pour slowly into 500 mL of ice-
water to precipitate the product.

o Extraction: If a solid does not form immediately, extract with Ethyl Acetate (

mL). Wash the combined organic layers with water (
) and brine (
) to remove DMF.

e Drying: Dry the organic phase over anhydrous Magnesium Sulfate (

), filter, and concentrate under reduced pressure.

 Purification: Recrystallize from ethanol or purify via silica gel flash chromatography
(Gradient: 0-20% EtOAc/Hexanes) to yield the pure white solid.

Part 5: Applications in Drug Development
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Respiratory Syncytial Virus (RSV) Inhibitors

This compound serves as a key intermediate in the synthesis of benzodiazepine-based RSV
fusion inhibitors. The phenoxybenzoate moiety mimics the hydrophobic pocket interactions
required to block the viral F-protein fusion event.

o Mechanism:[5] The ester group is often hydrolyzed to the acid, which is then coupled to a

benzodiazepine core.

Glucokinase Activators (GKAS)

In metabolic disease research, the 3-phenoxybenzoate scaffold is used to synthesize allosteric

activators of Glucokinase.

« Utility: The nitrile group provides a handle for conversion to a tetrazole or primary amine,
increasing potency and metabolic stability in GKA candidates.

Liquid Crystals & Polymers

The rigid, rod-like structure of the cyanophenoxy benzoate core is also utilized in the design of
thermotropic liquid crystals, where the cyano group acts as a polar head to drive mesophase

formation.
Part 6: Safety & Handling (HSE)
Hazard Class H-Codes Precautionary Measures
o Do not eat, drink, or smoke
Acute Toxicity (Oral) H302 ]
when using.
o Wear nitrile gloves and lab
Skin Irritation H315
coat.
Wear safety goggles. Rinse
Eye Irritation H319 ) .y.g 9
cautiously if in eyes.
- Use only in a well-ventilated
Specific Target Organ H335

fume hood.

Storage: Store in a cool, dry place (
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recommended) under inert gas. Moisture sensitive.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3022857/docs#technical-whitepaper-methyl-3-4-
cyanophenoxy-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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